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This guide provides a comprehensive analysis of the spectral data for Diethyl
dimethylphosphoramidate (CAS No. 2404-03-7), a compound of interest in various chemical
and biological research fields. Understanding the spectral characteristics of this
organophosphorus compound is fundamental for its unambiguous identification, purity
assessment, and for studying its chemical behavior. This document delves into the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights
grounded in established spectroscopic principles.

Molecular Structure and Spectroscopic Correlation

A foundational understanding of the molecular structure of Diethyl dimethylphosphoramidate
Is paramount for the interpretation of its spectral data. The key structural features are the
phosphoryl group (P=0), two ethoxy groups (-OCH2CHs), and a dimethylamino group (-
N(CHs)z2), all attached to the central phosphorus atom. Each of these functional groups imparts
a characteristic signature in the NMR, IR, and MS spectra.

Figure 1: 2D Structure of Diethyl dimethylphosphoramidate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For Diethyl dimethylphosphoramidate, both *H and 3C NMR provide critical
information for structural confirmation.

'H NMR Spectroscopy

While a publicly available tH NMR spectrum for Diethyl dimethylphosphoramidate is not
readily accessible, we can predict the expected signals based on the structure and data from
similar compounds like Diethyl phosphoramidate. The spectrum would exhibit three distinct
sets of proton signals:

o Ethoxy Protons (-OCH2CHs3): A triplet corresponding to the methyl protons (CHs) and a
quartet for the methylene protons (CHz). The methylene protons will show coupling to both
the adjacent methyl protons and the phosphorus atom.

o Dimethylamino Protons (-N(CHs)2): A singlet for the six equivalent methyl protons. This
signal may show long-range coupling to the phosphorus atom.

3C NMR Spectroscopy

The 3C NMR spectrum provides information on the different carbon environments in the
molecule. Publicly available data indicates the presence of the following signals.[1]

Chemical Shift (ppm) Assignment Multiplicity (Expected)

Doublet (due to tJC-P
~62 -OCH: _

coupling)

Doublet (due to 2JC-P
~37 -N(CHs)2 )

coupling)

Doublet (due to 3JC-P
~16 -OCH2CHs

coupling)

Table 1: Predicted 13C NMR Spectral Data for Diethyl dimethylphosphoramidate.
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The coupling of the carbon nuclei to the phosphorus atom provides further structural
confirmation.

Infrared (IR) Spectroscopy

Infrared spectroscopy is instrumental in identifying the functional groups present in a molecule.
The IR spectrum of Diethyl dimethylphosphoramidate is characterized by strong absorptions
corresponding to the P=0, P-O-C, and C-N bonds.

Wavenumber (cm~?) Assignment Intensity
~2980 C-H stretch (alkane) Strong
~1260 P=0 stretch (phosphoryl) Very Strong
~1030 P-O-C stretch Strong
~970 C-N stretch Medium

Table 2: Characteristic IR Absorption Bands for Diethyl dimethylphosphoramidate.

The very strong absorption around 1260 cm~1 is highly characteristic of the P=0 stretching
vibration in phosphoramidates. The P-O-C stretching vibration gives rise to a strong band
around 1030 cm~1.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification. The electron ionization (EI) mass spectrum of
Diethyl dimethylphosphoramidate is available from the NIST Chemistry WebBook.[2]

Molecular lon: The molecular ion peak ([M]*) is expected at m/z 181, corresponding to the
molecular weight of the compound (CeH16NOsP).

Key Fragmentation Patterns: Organophosphorus compounds often undergo characteristic
fragmentation pathways. For Diethyl dimethylphosphoramidate, the major fragments
observed in the mass spectrum are outlined below.
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miz Proposed Fragment Relative Intensity
181 [M]* Moderate

166 [M - CHs]* Moderate

152 [M - CzHs]* Strong

138 [M - N(CH3s)z]* Moderate

124 [M - OC:2Hs - CHs]*+ Base Peak

109 [(C2H50)2P]* Strong

96 [(C2H50)PO2]* Moderate

79 [POs]~ (rearrangement) Moderate

44 [N(CHs)2]* Strong

Table 3: Major Fragments in the Electron lonization Mass Spectrum of Diethyl
dimethylphosphoramidate.

The base peak at m/z 124 suggests a very stable fragment, likely formed through the loss of an
ethoxy radical followed by a methyl radical.

[CsH13NOsP]*
m/z = 166

-+CHs

[CaH11NOsP]* -«CHs ) [C3HsO:2P]*
/ﬂ/y m/z = 152 m/z = 124 (Base Peak)
[CeH16NO3P]**

m/z =181 - eN(CH3)2
m’ [CaH1003P]* - CaHs - [C4H1002P]* -CoHs o [C2Hs02P]*
m/z = 138 o = m/z = 109 = m/z = 96
\

[C2HeN]* [POs]-
m/z = 44 m/z=79
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12657328?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2404037&Units=SI&Mask=2EE0
https://www.benchchem.com/product/b12657328/docs#an-in-depth-technical-guide-to-the-spectral-analysis-of-diethyl-dimethylphosphoramidate
https://www.benchchem.com/product/b12657328/docs#an-in-depth-technical-guide-to-the-spectral-analysis-of-diethyl-dimethylphosphoramidate
https://www.benchchem.com/product/b12657328/docs#an-in-depth-technical-guide-to-the-spectral-analysis-of-diethyl-dimethylphosphoramidate
https://www.benchchem.com/product/b12657328/docs#an-in-depth-technical-guide-to-the-spectral-analysis-of-diethyl-dimethylphosphoramidate
https://www.benchchem.com/product/b12657328?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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